Cas no 1050890-40-8 (tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate)
Tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate is a carbamate-protected amine derivative featuring a hexahydropentalene scaffold. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability, allowing selective deprotection under mild acidic conditions. The rigid, fused-ring structure of the hexahydropentalene core contributes to conformational constraints, making it valuable in designing bioactive molecules. The presence of both a Boc-protected amine and a free amine enables sequential functionalization, facilitating the synthesis of complex architectures. This compound is particularly useful in peptidomimetics and small-molecule drug discovery due to its balanced reactivity and structural diversity.
1050890-40-8 structure
Product Name:tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate
CAS No:1050890-40-8
MF:C13H22N2O2
MW:238.325983524323
MDL:MFCD09971761
CID:5205558
Update Time:2025-06-07
tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate
- tert-butylN-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate
- Carbamic acid, N-(5-amino-1,2,3,4,5,6-hexahydro-2-pentalenyl)-, 1,1-dimethylethyl ester
-
- MDL: MFCD09971761
- Inchi: 1S/C13H22N2O2/c1-13(2,3)17-12(16)15-11-6-8-4-10(14)5-9(8)7-11/h10-11H,4-7,14H2,1-3H3,(H,15,16)
- InChI Key: XRPLSBVORDQYDQ-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1CC2CC(CC=2C1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 337
- XLogP3: 0.7
- Topological Polar Surface Area: 64.4
tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-88108-0.05g |
tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate |
1050890-40-8 | 0.05g |
$2376.0 | 2023-09-01 | ||
| Enamine | EN300-88108-0.1g |
tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate |
1050890-40-8 | 0.1g |
$2490.0 | 2023-09-01 | ||
| Enamine | EN300-88108-0.25g |
tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate |
1050890-40-8 | 0.25g |
$2602.0 | 2023-09-01 | ||
| Enamine | EN300-88108-0.5g |
tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate |
1050890-40-8 | 0.5g |
$2715.0 | 2023-09-01 | ||
| Enamine | EN300-88108-1.0g |
tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate |
1050890-40-8 | 1.0g |
$2829.0 | 2023-02-11 | ||
| Enamine | EN300-88108-2.5g |
tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate |
1050890-40-8 | 2.5g |
$4011.0 | 2023-09-01 | ||
| Enamine | EN300-88108-5.0g |
tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate |
1050890-40-8 | 5.0g |
$5655.0 | 2023-02-11 | ||
| Enamine | EN300-88108-10.0g |
tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate |
1050890-40-8 | 10.0g |
$7506.0 | 2023-02-11 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01115025-1g |
tert-Butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate |
1050890-40-8 | 95% | 1g |
¥14105.0 | 2023-04-06 | |
| Enamine | EN300-88108-1g |
tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate |
1050890-40-8 | 1g |
$2829.0 | 2023-09-01 |
tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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